1-(6-Amino-5-chloropyridin-3-YL)ethan-1-one

• Molecular Formula: C7H7ClN2O
• Molecular Weight: 170.59 g/mol
• IUPAC Name: 1-(6-amino-5-chloropyridin-3-yl)ethanone
• InChI: InChI=1S/C7H7ClN2O/c1-4(11)5-2-6(8)7(9)10-3-5/h2-3H,1H3,(H2,9,10)
• InChI Key: YQMOPPLOWPRYKU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(N=C1)N)Cl

Description

1-(6-Amino-5-chloropyridin-3-YL)ethan-1-one is a useful research compound. Its molecular formula is C7H7ClN2O and its molecular weight is 170.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.2 g (37.5 mmol) of 5-chloro-6-aminonicotinoyl chloride in 10 ml of absolute tetrahydrofuran are added to a boiling solution of 8.55 g (37.5 mmol) of diethyl ethoxymagnesium-malonate (prepared in accordance with Org. Synth. Coll. Vol. IV (1963), 285) in 120 ml of absolute tetrahydrofuran and the mixture is heated under reflux for 2 hours. After neutralization with 2N sulphuric acid, the organic phase is separated off and evaporated. The residue is heated under reflux in a mixture of 30 ml of glacial acetic acid, 20 ml of water and 5 ml of concentrated sulphuric acid for 4 hours. The mixture is stirred into ice-water, brought to pH 4 and extracted with ethyl acetate. Drying and evaporation gives 5.4 g (85%) of the title compound, melting point: 188° C.

Synthesis routes and methods II

Procedure details

1.9 g (10 mmol) of 2,3-dichloro-5-acetylpyridine are heated at 170° C. in a mixture of 80 ml of tetrahydrofuran and 20 ml of concentrated aqueous ammonia in an autoclave for 8 hours. After the tetrahydrofuran has been evaporated off, the residue is diluted with water and the mixture is brought to pH 5 and extracted with ethyl acetate.